Cas no 2092209-46-4 (2,4,5-Trimethyl-3-nitrobenzaldehyde)

• Product Name: 2,4,5-Trimethyl-3-nitrobenzaldehyde
• CAS No: 2092209-46-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD32874512
• CID: 5465778
• PubChem ID: 131538751
• Update Time: 2025-10-18

2,4,5-Trimethyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trimethyl-3-nitrobenzaldehyde
• Z3301568342

• MDL： MFCD32874512
• Inchi： 1S/C10H11NO3/c1-6-4-9(5-12)8(3)10(7(6)2)11(13)14/h4-5H,1-3H3
• InChI Key： CDZPMZZCUJYFBJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C(C=O)=CC(C)=C1C)=O

Computed Properties

• Exact Mass: 193.07389321 g/mol
• Monoisotopic Mass: 193.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9
• Molecular Weight: 193.20

Additional information on 2,4,5-Trimethyl-3-nitrobenzaldehyde

2,4,5-Trimethyl-3-nitrobenzaldehyde (CAS No. 2092209-46-4): An Overview of Its Synthesis, Properties, and Applications

2,4,5-Trimethyl-3-nitrobenzaldehyde (CAS No. 2092209-46-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with three methyl groups and a nitro group at the 3-position, along with an aldehyde functional group at the 1-position. The combination of these functional groups imparts distinct chemical properties and reactivity profiles that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2,4,5-trimethyl-3-nitrobenzaldehyde typically involves a multi-step process that begins with the nitration of an appropriate starting material. One common approach is to start with 3-methylbenzaldehyde and introduce the additional methyl groups through alkylation reactions. The nitration step can be achieved using a mixture of nitric and sulfuric acids under controlled conditions to ensure selective nitration at the 3-position. The resulting product is then purified through recrystallization or column chromatography to obtain high-purity 2,4,5-trimethyl-3-nitrobenzaldehyde.

In terms of physical properties, 2,4,5-trimethyl-3-nitrobenzaldehyde is a solid at room temperature with a melting point typically ranging from 80°C to 85°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits strong UV absorption due to the presence of the aromatic ring and nitro group, making it useful in various spectroscopic applications.

The reactivity of 2,4,5-trimethyl-3-nitrobenzaldehyde is primarily centered around its aldehyde and nitro functional groups. The aldehyde group can undergo a variety of reactions such as nucleophilic addition, condensation reactions with amines or hydrazines, and reduction to form the corresponding alcohol or amine derivatives. The nitro group can be reduced to an amino group using reducing agents like hydrogen gas over a palladium catalyst or sodium dithionite in aqueous solution. These transformations open up numerous pathways for the synthesis of more complex molecules with diverse functionalities.

In the pharmaceutical industry, 2,4,5-trimethyl-3-nitrobenzaldehyde has been explored as an intermediate in the synthesis of potential drug candidates. Recent studies have shown that derivatives of this compound exhibit promising biological activities such as antimicrobial and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2,4,5-trimethyl-3-nitrobenzaldehyde demonstrated significant inhibition against cancer cell lines by inducing apoptosis and disrupting cell cycle progression.

Beyond pharmaceutical applications, 2,4,5-trimethyl-3-nitrobenzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials highlighted the use of this compound as a building block for designing novel organic semiconductors with improved charge transport properties.

In conclusion, 2,4,5-trimethyl-3-nitrobenzaldehyde (CAS No. 2092209-46-4) is a multifaceted organic compound with a wide range of potential applications. Its synthesis involves well-established chemical reactions that can be scaled up for industrial production. The compound's reactivity and physical properties make it a valuable intermediate in various synthetic pathways leading to advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this intriguing molecule, further solidifying its importance in modern chemistry.